Cas no 42020-23-5 (4-Chloro-2,5-dimethoxybenzoic acid)

• Product Name: 4-Chloro-2,5-dimethoxybenzoic acid
• CAS No: 42020-23-5
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• MDL: MFCD00278243
• CID: 2859281
• PubChem ID: 3685768
• Update Time: 2025-10-14

4-Chloro-2,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-4-chlorobenzoic acid
• 4-chloro-2,5-dimethoxybenzoic acid
• 4-Chloro-2,5-dimethoxybenzoic acid

• MDL： MFCD00278243
• Inchi： 1S/C9H9ClO4/c1-13-7-4-6(10)8(14-2)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： OKZBREHFLFCMIC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 2
• Topological Polar Surface Area: 55.8

Additional information on 4-Chloro-2,5-dimethoxybenzoic acid

Introduction to 4-Chloro-2,5-dimethoxybenzoic acid (CAS No. 42020-23-5)

4-Chloro-2,5-dimethoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 42020-23-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a chloro substituent at the fourth position and two methoxy groups at the second and fifth positions, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes have garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules.

The compound’s molecular formula, C₈H₇ClO₄, reflects its composition of carbon, hydrogen, chlorine, and oxygen atoms. The presence of the chloro group enhances its reactivity, enabling various chemical transformations that are crucial for medicinal chemistry applications. Specifically, the electron-withdrawing nature of the chloro group can influence the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in constructing more complex molecular architectures.

In recent years, 4-Chloro-2,5-dimethoxybenzoic acid has been explored as a key intermediate in the synthesis of pharmacologically active agents. Its structural motif is reminiscent of several natural products and drug candidates that exhibit promising biological activities. For instance, derivatives of benzoic acid have been implicated in anti-inflammatory, antimicrobial, and anticancer therapies. The methoxy groups further contribute to the compound’s versatility by allowing selective modifications at different positions on the aromatic ring.

One of the most compelling aspects of 4-Chloro-2,5-dimethoxybenzoic acid is its role in developing novel therapeutic agents. Researchers have leveraged its scaffold to create molecules with enhanced binding affinity to biological targets. For example, studies have demonstrated its utility in designing inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The chloro group’s ability to participate in metal-catalyzed cross-coupling reactions has also facilitated the construction of heterocyclic compounds with potential therapeutic value.

Advances in synthetic methodologies have further expanded the applications of 4-Chloro-2,5-dimethoxybenzoic acid. Modern techniques such as palladium-catalyzed coupling reactions and transition-metal-catalyzed oxidations have enabled efficient derivatization of this compound into more complex structures. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts. The ability to rapidly modify 4-Chloro-2,5-dimethoxybenzoic acid has accelerated the identification of lead compounds with therapeutic potential.

The pharmaceutical industry has shown particular interest in 4-Chloro-2,5-dimethoxybenzoic acid due to its structural similarity to known drugs that have successfully reached the market. For instance, analogs of this compound have been investigated for their anti-inflammatory properties, drawing inspiration from established nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its incorporation into kinase inhibitors has been explored as a strategy to develop treatments for cancers driven by aberrant signaling pathways.

In academic research, 4-Chloro-2,5-dimethoxybenzoic acid has served as a model compound for studying reaction mechanisms and developing new synthetic protocols. Its reactivity profile allows chemists to probe fundamental principles governing organic transformations while maintaining a connection to practical applications. This dual role as both a research tool and a potential building block underscores its importance in advancing chemical biology and medicinal chemistry.

The synthesis of 4-Chloro-2,5-dimethoxybenzoic acid itself is an elegant example of modern organic synthesis techniques. Traditional methods often rely on multi-step sequences involving harsh reagents and low yields. However, recent innovations have enabled more streamlined approaches that improve efficiency and sustainability. For example, catalytic methods that minimize waste have been developed for introducing the chloro and methoxy substituents onto the benzoic acid backbone. Such advancements align with global efforts to promote green chemistry principles.

The biological activity of derivatives of 4-Chloro-2,5-dimethoxybenzoic acid continues to be a subject of intense investigation. Researchers are exploring how modifications at different positions on the aromatic ring can modulate biological effects. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory responses. These findings highlight the compound’s potential as a precursor for developing novel therapeutics.

Another area where 4-Chloro-2,5-dimethoxybenzoic acid has made significant contributions is in materials science. Beyond pharmaceutical applications, this compound serves as a precursor for synthesizing dyes and pigments due to its ability to form stable complexes with metal ions. The methoxy groups enhance solubility and compatibility with various matrices, making it useful in formulations requiring precise coloration properties.

The future prospects for 4-Chloro-2,5-dimethoxybenzoic acid are promising given its versatility and utility across multiple disciplines. As synthetic methodologies continue to evolve, new derivatives with tailored properties will likely be discovered. Collaborative efforts between academia and industry will be essential in translating these discoveries into tangible benefits for society.